Cas no 126589-69-3 (9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine)

• Product Name: 9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine
• CAS No: 126589-69-3
• MF: C₁₄H₁₉N₅O₄
• MW: 321.331762552261
• CID: 4692376
• Update Time: 2023-11-22

9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine Chemical and Physical Properties

Names and Identifiers

• [3-(acetyloxymethyl)-4-(2-aminopurin-9-yl)butyl] acetate
• 2-((2-Amino-9H-purin-9-yl)methyl)butane-1,4-diyl diacetate
• 9-(4-Acetoxy-2-acetoxymethyl-but-1-yl)-2-aminopurine

• Inchi： 1S/C14H19N5O4/c1-9(20)22-4-3-11(7-23-10(2)21)6-19-8-17-12-5-16-14(15)18-13(12)19/h5,8,11H,3-4,6-7H2,1-2H3,(H2,15,16,18)
• InChI Key： SSUXXYGTRYJLJW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CCOC(C)=O)CN1C=NC2=CN=C(N)N=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 422
• XLogP3: 0
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives